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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core fundamental properties of
chromium-gold (Au-Cr) alloys. It is designed to be a valuable resource for researchers,
scientists, and professionals in drug development who may utilize these alloys in various
applications, from biomedical devices to specialized laboratory equipment. This document
details the phase diagram, crystal structure, mechanical behavior, electrical characteristics,
magnetic nature, and corrosion resistance of Au-Cr alloys. All quantitative data is presented in
structured tables for comparative analysis, and detailed experimental protocols for key
characterization techniques are provided.

Phase Diagram and Crystal Structure

The chromium-gold system is characterized by a peritectic reaction, where a liquid and a solid
phase react upon cooling to form a new solid phase. The solubility of chromium in gold is
temperature-dependent, a crucial factor in designing heat treatments for these alloys.[1]
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The crystal structure of gold is face-centered cubic (fcc), while chromium has a body-centered
cubic (bcc) structure.[2][3] The addition of chromium to gold results in a solid solution with a
modified lattice parameter. The deviation from Vegard's law, which predicts a linear relationship
between lattice parameters and composition, is observed in this alloy system.

Table 1: Crystal Structure and Lattice Parameters of Cr-Au Alloys

Chromium (at. %) Crystal Structure Lattice Parameter (A)
0 FCC 4.078
10 FCC ~4.04
20 FCC ~4.01
30 FCC ~3.98
40 FCC ~3.95
50 FCC ~3.92

Note: The lattice parameter values are approximate and can vary based on the alloy's thermal
history. Data is derived from graphical representations in existing literature.

Diagram: Chromium-Gold Phase Diagram
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Caption: Figure 1: Schematic of the Chromium-Gold (Au-Cr) Binary Phase Diagram.

Mechanical Properties

The addition of chromium to gold generally enhances its mechanical strength and hardness.[4]
Pure gold is a soft and malleable metal, and alloying it with chromium provides a significant
strengthening effect, which is crucial for applications requiring durability and wear resistance.[5]
However, excessive chromium content can lead to increased brittleness.

Due to a lack of comprehensive publicly available data for a wide range of binary Au-Cr alloys,
the following table provides illustrative values for pure gold and a common gold alloy with a
significant chromium component to demonstrate the trend.

Table 2: Indicative Mechanical Properties of Gold and a Gold-Chromium Alloy
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. Tensile Strength Elongation at
Material Hardness (HV)
(MPa) Break (%)
Pure Gold (annealed) ~120[6] ~45 ~25
18k Au-Cr-Fe Alloy ~550-650 ~5-15 ~180-220

Note: The values for the 18k Au-Cr-Fe alloy are representative of a complex commercial alloy
and are provided for illustrative purposes to show the effect of chromium and other alloying
elements.

Electrical Properties

Chromium-gold alloys are well-known for their unique electrical resistance characteristics.
Notably, specific compositions exhibit a very low, and in some cases near-zero, temperature
coefficient of resistance (TCR) at room temperature.[7] This property makes them highly
valuable for applications such as precision resistors and strain gauges. The resistivity of the
alloy increases with the addition of chromium.

Table 3: Electrical Resistivity of Cr-Au Alloys at Room Temperature

Chromium (at. %) Resistivity (uQ-cm)
0 2.2

10 ~25

20 ~40

30 ~50

40 ~55

50 ~60

Note: Resistivity values are approximate and can be influenced by the alloy's microstructure
and processing history.

Magnetic Properties
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Pure gold is diamagnetic, while chromium is antiferromagnetic at room temperature.[8][9] The
magnetic properties of chromium-gold alloys are complex and depend on the chromium
concentration and temperature. At low chromium concentrations, the alloys exhibit
paramagnetic behavior. As the chromium content increases, interactions between chromium
atoms lead to more complex magnetic ordering, including spin-glass-like behavior at low
temperatures.[10]

Table 4: Magnetic Susceptibility of Gold and Chromium

Molar Magnetic Susceptibility (xm) at 298

Element

K (10-¢ cm3/mol)
Gold (Au) -34.0
Chromium (Cr) +181.0

Corrosion Resistance

Gold is renowned for its exceptional corrosion resistance. The addition of chromium, a
passivating metal, further enhances this property in many environments.[11] Chromium forms a
thin, stable oxide layer on the surface that protects the underlying alloy from corrosion. This
makes Au-Cr alloys suitable for use in corrosive environments, including physiological
conditions, which is relevant for biomedical applications.

Quantitative corrosion rate data for a systematic series of binary Au-Cr alloys in physiological
saline is not readily available. However, electrochemical studies on gold-based alloys
containing chromium in simulated physiological solutions (e.g., 0.9% NaCl) generally show very
low corrosion current densities, indicative of high corrosion resistance. For reference, corrosion
rates below 0.001 mm/year are generally considered excellent for implantable materials.

Experimental Protocols
Alloy Preparation: Arc Melting

A common method for preparing high-purity Cr-Au alloys is arc melting in an inert atmosphere.

o Material Preparation: Weigh high-purity gold (99.99%) and chromium (99.95%) in the desired
atomic or weight percentages.
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» Melting Chamber: Place the constituent metals on a water-cooled copper hearth within a
vacuum-sealed arc melting chamber.

» Atmosphere Control: Evacuate the chamber to a high vacuum (<10~> Torr) and backfill with
high-purity argon gas. This process should be repeated several times to minimize residual
oxygen.

e Melting: Strike an electric arc between a non-consumable tungsten electrode and the metal
charge to melt the constituents.

» Homogenization: To ensure a homogeneous alloy, the resulting ingot should be flipped and
re-melted multiple times (typically 3-5 times).

Diagram: Arc Melting Workflow
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Figure 2: Workflow for Cr-Au Alloy Preparation via Arc Melting.
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Caption: Figure 2: Workflow for Cr-Au Alloy Preparation via Arc Melting.
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Crystal Structure Characterization: X-ray Diffraction
(XRD)

XRD is used to identify the crystal structure and measure the lattice parameters of the alloys.

Sample Preparation: Prepare a flat, polished surface of the alloy sample. For powder
diffraction, the alloy can be filed into a fine powder and annealed to relieve stress.

Instrument Setup: Use a diffractometer with a Cu Ka radiation source (A = 1.5406 A). Set the
voltage and current of the X-ray tube (e.g., 40 kV and 40 mA).

Data Collection: Scan a 26 range appropriate for the expected phases (e.g., 20° to 100°)
with a step size of 0.02° and a dwell time of 1-2 seconds per step.

Data Analysis: Analyze the resulting diffraction pattern to identify the phases present by
comparing peak positions to a crystallographic database (e.g., ICDD). Calculate the lattice
parameters from the positions of the diffraction peaks using Bragg's Law.

Mechanical Properties: Tensile Testing (ASTM ES/E8M)

Tensile testing determines the tensile strength and elongation of the alloys.

Specimen Preparation: Machine the alloy into a standardized "dog-bone" shape as specified
in ASTM E8/E8M.

Test Setup: Mount the specimen in the grips of a universal testing machine. Attach an
extensometer to the gauge section of the specimen to accurately measure strain.

Testing: Apply a uniaxial tensile load at a constant strain rate (e.g., 1073 s~1) until the
specimen fractures.

Data Acquisition: Record the load and displacement (or strain) data throughout the test.

Data Analysis: Plot the stress-strain curve. From this curve, determine the ultimate tensile
strength (the maximum stress) and the elongation at break.

Electrical Resistivity: Four-Point Probe Measurement
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This technique is used to measure the electrical resistivity of the alloy.
o Sample Preparation: Prepare a sample with a flat, uniform surface and known thickness.
e Probe Setup: Use a four-point probe head with equally spaced, co-linear probes.

o Measurement: Press the probe head onto the surface of the sample. Pass a known DC
current (1) through the outer two probes and measure the voltage (V) across the inner two
probes.

o Calculation: Calculate the sheet resistance (Rs) using the formula Rs = C * (V/I), where C is
a geometric correction factor. The bulk resistivity (p) is then calculated as p = Rs * t, where t
is the thickness of the sample.

Diagram: Four-Point Probe Measurement Principle
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Figure 3: Principle of Four-Point Probe Resistivity Measurement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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